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Compound of Interest

Compound Name: Pravastatin lactone

Cat. No.: B020420 Get Quote

Essential Safety and Handling Guide for
Pravastatin Lactone
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety,

operational, and disposal information for Pravastatin lactone, a metabolite of the cholesterol-

lowering drug Pravastatin.

Personal Protective Equipment (PPE)
While Pravastatin lactone is not classified as a hazardous substance by all sources, it may be

harmful if swallowed, inhaled, or absorbed through the skin, and can cause irritation to the eyes

and respiratory tract.[1][2] Therefore, adherence to the following PPE guidelines is crucial.
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Protection Type Equipment Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

NIOSH (US) or EN 166 (EU)

approved[1][3][4]

Skin Protection

Chemical-resistant gloves

(inspect before use) and

impervious clothing

EU Directive 89/686/EEC and

EN 374 compliant gloves[3][4]

Respiratory Protection

Not generally required with

adequate ventilation. For dust,

use a dust mask.

N95 (US) or P1 (EN 143)[1]

Body Protection

Lab coat or other protective

clothing appropriate for the

task

Select based on concentration

and amount of substance[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Pravastatin lactone from receipt to disposal minimizes

risks and ensures a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5]

Recommended long-term storage temperature is -20°C.[6] Stock solutions should be stored

at -80°C for up to 6 months or -20°C for up to one month, protected from light.[7]

2. Preparation and Handling:

Handle Pravastatin lactone in a well-ventilated area, preferably in a chemical fume hood to

avoid dust formation and inhalation.[1][3]

Don all required PPE as outlined in the table above before handling.

Avoid direct contact with skin and eyes.[1][3]
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Do not eat, drink, or smoke in the handling area.[2]

3. In Case of Exposure or Spill:

Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[1][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Consult a physician if irritation persists.[1][4]

Eye Contact: Flush eyes with water for at least 15 minutes as a precaution. Seek medical

advice.[1][4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][3][4]

Spill: Evacuate the area. Wear appropriate PPE. Prevent further leakage if safe to do so.

Sweep up the spilled solid, avoiding dust generation, and place it in a suitable, closed

container for disposal.[1]

Disposal Plan
Proper disposal of Pravastatin lactone and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Material: Excess and expired Pravastatin lactone should be offered to a licensed

hazardous material disposal company.[4][8]

Contaminated Waste: Dispose of contaminated gloves, lab coats, and other materials in the

same manner as the unused product.[1]

Disposal Method: The product may be incinerated in a chemical incinerator equipped with an

afterburner and scrubber.[4][8]

Regulations: Ensure that all federal, state, and local environmental regulations regarding

waste disposal are strictly followed.[4][8]
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Transportation: Pravastatin lactone is not regulated as dangerous goods for transport

(DOT, IATA, IMDG).[1][8]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Pravastatin lactone in

a laboratory setting.
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Safe Handling Workflow for Pravastatin Lactone
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Caption: Workflow for the safe handling of Pravastatin lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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